Cas no 1049185-08-1 (1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea
• CAS No: 1049185-08-1
• MF: C₂₄H₂₈N₆O
• MW: 416.518724441528
• CID: 6195323
• PubChem ID: 43992101
• Update Time: 2025-07-16

1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea
• 1-(3,4-dimethylphenyl)-3-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]urea
• VU0493603-1
• 1-(3,4-dimethylphenyl)-3-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)urea
• 1049185-08-1
• F5072-5846
• AKOS024494927
• CHEMBL5019780

• Inchi： 1S/C24H28N6O/c1-17-7-8-21(15-18(17)2)26-24(31)25-20-6-4-5-19(16-20)22-9-10-23(28-27-22)30-13-11-29(3)12-14-30/h4-10,15-16H,11-14H2,1-3H3,(H2,25,26,31)
• InChI Key： VNKCLJRJJWEUGI-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=C(C)C=1)NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 416.23245954g/mol
• Monoisotopic Mass: 416.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea

Professional Introduction to Compound with CAS No. 1049185-08-1 and Product Name: 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea

The compound with the CAS number 1049185-08-1 and the product name 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's structure lies a urea moiety, which is a well-known pharmacophore in medicinal chemistry. The urea group is highly versatile and has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors. In the case of 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea, the presence of multiple aromatic rings and heterocyclic structures enhances its binding affinity and selectivity, making it a promising candidate for further investigation.

The dimethylphenyl substituent in the molecule contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. This feature is particularly important in the design of orally active drugs, where optimal solubility and bioavailability are essential. Additionally, the pyridazine ring present in the compound's structure is another key pharmacophoric element that has been implicated in various biological activities. Pyridazine derivatives are known for their role in modulating enzymatic pathways and have shown promise in treating conditions such as inflammation and pain.

Recent research has highlighted the significance of 4-methylpiperazine as a functional group in pharmaceutical compounds. This moiety is often incorporated into drug molecules to enhance their pharmacokinetic properties, including improved solubility and reduced toxicity. In 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea, the 4-methylpiperazine group is strategically positioned to interact with biological targets, thereby modulating their activity.

The compound's overall structure, featuring multiple aromatic and heterocyclic components, suggests potential applications in addressing complex diseases. For instance, studies have indicated that such molecules may exhibit inhibitory effects on enzymes involved in metabolic disorders. The urea-based pharmacophore alone has been shown to interact with various enzymes, making it a valuable scaffold for drug discovery.

In the context of current pharmaceutical research, compounds like 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea are being explored for their potential in treating neurological disorders. The combination of aromatic rings and heterocyclic structures provides a unique framework that can interact with neurotransmitter receptors, offering a potential therapeutic strategy for conditions such as depression and anxiety.

The synthesis of this compound involves intricate organic reactions that highlight the expertise required in medicinal chemistry. The careful arrangement of functional groups ensures optimal biological activity while maintaining structural stability. This level of precision is crucial in developing drugs that are both effective and safe for clinical use.

As research continues to uncover new therapeutic targets, compounds like 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea will play a pivotal role in drug development. Their complex structures offer a rich foundation for designing molecules that can modulate biological pathways with high specificity. This underscores the importance of continued investment in chemical biology research to harness such compounds for therapeutic purposes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may also find utility in agrochemicals and material science, where similar molecular frameworks have demonstrated efficacy. The versatility of such compounds underscores their broad applicability across multiple scientific domains.

In conclusion, 1-(3,4-dimethylphenyl)-3-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}urea represents a significant advancement in chemical research with potential implications for drug development and beyond. Its complex structure, featuring multiple pharmacophoric elements, positions it as a promising candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine and science.